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Compound of Interest

Compound Name: HS-Peg9-CH2CH2cooh

Cat. No.: B8103626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for

HS-Peg9-CH2CH2cooh, a heterobifunctional PROTAC linker. Due to the absence of a specific

Safety Data Sheet (SDS) for this compound, this guide synthesizes data from structurally

related molecules, namely 11-Mercaptoundecanoic acid (for the thiol functional group) and

various Thiol-PEG-Carboxyl compounds, to establish a comprehensive safety profile and

handling protocol.

Chemical Identification and Properties
HS-Peg9-CH2CH2cooh, also known as Thiol-PEG9-propionic acid, is a polyethylene glycol

(PEG)-based linker utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs)[1]

[2]. PROTACs are novel therapeutic modalities that leverage the cell's ubiquitin-proteasome

system to selectively degrade target proteins[2]. The thiol (-SH) group allows for conjugation to

specific moieties, while the terminal carboxylic acid (-COOH) provides a linkage point to

another part of the PROTAC molecule.
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Property Data Source

Synonyms

Thiol-PEG9-propionic acid, 11-

(Mercaptoundecaethoxy)undec

anoic acid

[2]

Molecular Formula C21H42O11S [3]

Molecular Weight 502.62 g/mol

Appearance
White or colorless solid/wax-

like material

Purity Available in ≥90% and ≥95%

Solubility

Soluble in water, aqueous

buffers, chloroform, methylene

chloride, DMF, and DMSO.

Less soluble in alcohol and

toluene. Insoluble in ether.

Hazard Identification and Classification
Based on the GHS classifications of its structural analogs, HS-Peg9-CH2CH2cooh should be

handled as a hazardous substance. The primary hazards are associated with its terminal

functional groups.
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Hazard Class GHS Classification
Precautionary Statement
Codes

Skin Corrosion/Irritation
Category 2: Causes skin

irritation

H315, P264, P280,

P302+P352, P332+P313,

P362+P364

Serious Eye Damage/Irritation
Category 2A: Causes serious

eye irritation

H319, P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation

H335, P261, P271,

P304+P340, P312,

P403+P233, P405, P501

This data is extrapolated from the Safety Data Sheet for 11-Mercaptoundecanoic acid.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure the safety of laboratory personnel.

Storage
Condition Recommendation Rationale

Temperature
Long-term storage at -20°C or

-18°C.
To prevent degradation.

Atmosphere

Store in a tightly closed

container under an inert gas

(e.g., nitrogen or argon).

To prevent oxidation of the

thiol group and reaction with

atmospheric moisture.

Light and Moisture
Protect from light and

moisture.
To prevent degradation.

Handling
A standardized workflow for handling HS-Peg9-CH2CH2cooh is crucial to minimize exposure

and maintain compound stability.
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Preparation

Handling

Post-Handling

Equilibrate container
to room temperature

in a desiccator

Work in a well-ventilated area
(fume hood)

Wear appropriate PPE:
- Safety goggles with side shields

- Chemical-resistant gloves
- Lab coat

Weigh the required amount

Dissolve in an appropriate solvent

Backfill the container with
inert gas (Ar or N2)

Dispose of waste according to
institutional guidelines

Seal container tightly

Return to -20°C storage

Click to download full resolution via product page

Figure 1: Recommended handling workflow for HS-Peg9-CH2CH2cooh.
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Experimental Protocols: Safe Handling Procedures
The following protocols are based on best practices for handling air and moisture-sensitive

thiolated compounds.

Materials:

HS-Peg9-CH2CH2cooh

Inert gas (Argon or Nitrogen)

Desiccator

Appropriate solvents (e.g., DMSO, DMF, Chloroform)

Personal Protective Equipment (PPE) as specified below

Procedure:

Acclimatization: Before use, remove the sealed container of HS-Peg9-CH2CH2cooh from

the freezer and place it in a desiccator at room temperature. This prevents condensation of

atmospheric moisture onto the cold product upon opening.

Engineering Controls: All handling of the solid compound and its solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure. A system of

local and/or general exhaust is recommended.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields conforming to EN166 or

NIOSH standards.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected

before use and disposed of properly after handling.

Skin and Body Protection: Wear a clean, body-covering lab coat.
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Dispensing: Once the container has reached room temperature, briefly open it in the fume

hood. Quickly dispense the desired amount of the compound.

Resealing: After dispensing, flush the headspace of the container with an inert gas (argon or

nitrogen) before securely resealing the cap.

Storage after Use: Promptly return the sealed container to storage at -20°C.

Waste Disposal: Dispose of surplus and non-recyclable solutions and materials according to

local, state, and federal regulations. It may be possible to dissolve the material in a

combustible solvent for incineration.

First Aid Measures
These first aid measures are based on the potential hazards of the compound's functional

groups.

Exposure Event

Immediate Action

Medical Attention

Inhalation

Move person to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.
Take off contaminated clothing.

Eye Contact

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Ingestion

Rinse mouth with water.
Never give anything by mouth to an unconscious person.

Consult a physician

Click to download full resolution via product page

Figure 2: First aid response flowchart for exposure to HS-Peg9-CH2CH2cooh.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician. Remove

contact lenses if present and easy to do.

Continue rinsing.

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (PPE), including respiratory protection, to avoid breathing dust or

vapors.

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleaning:

Solid Spills: Moisten with water to reduce airborne dust. Use non-sparking tools to sweep

up the material and place it in a suitable, closed container for disposal.

Liquid Spills (Solutions): Absorb with an inert material such as vermiculite, dry sand, or

earth and place in a chemical waste container.

Ventilation: Ensure adequate ventilation of the area after the spill has been cleaned up.
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Disclaimer
This document is intended as a guide and is based on information available for structurally

similar compounds. It is not a substitute for a formal Safety Data Sheet. All laboratory

personnel should be trained in proper chemical handling techniques. Always consult your

institution's safety office for specific guidance and protocols. All products mentioned are for

research use only unless otherwise stated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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